Regaloside C
Regaloside C
Regaloside C is a natural product found in Lilium pardalinum, Lilium henryi, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
117591-85-2
VCID:
VC20877453
InChI:
InChI=1S/C18H24O11/c19-6-13-15(24)16(25)17(26)18(29-13)28-8-10(20)7-27-14(23)4-2-9-1-3-11(21)12(22)5-9/h1-5,10,13,15-22,24-26H,6-8H2/b4-2+/t10-,13-,15-,16+,17-,18-/m1/s1
SMILES:
C1=CC(=C(C=C1C=CC(=O)OCC(COC2C(C(C(C(O2)CO)O)O)O)O)O)O
Molecular Formula:
C18H24O11
Molecular Weight:
416.4 g/mol
Regaloside C
CAS No.: 117591-85-2
Cat. No.: VC20877453
Molecular Formula: C18H24O11
Molecular Weight: 416.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Regaloside C is a natural product found in Lilium pardalinum, Lilium henryi, and other organisms with data available. |
|---|---|
| CAS No. | 117591-85-2 |
| Molecular Formula | C18H24O11 |
| Molecular Weight | 416.4 g/mol |
| IUPAC Name | [(2S)-2-hydroxy-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxypropyl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C18H24O11/c19-6-13-15(24)16(25)17(26)18(29-13)28-8-10(20)7-27-14(23)4-2-9-1-3-11(21)12(22)5-9/h1-5,10,13,15-22,24-26H,6-8H2/b4-2+/t10-,13-,15-,16+,17-,18-/m1/s1 |
| Standard InChI Key | DVLNCWXFKKSRQB-NSVVQGBUSA-N |
| Isomeric SMILES | C1=CC(=C(C=C1/C=C/C(=O)OC[C@H](CO[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O)O)O)O |
| SMILES | C1=CC(=C(C=C1C=CC(=O)OCC(COC2C(C(C(C(O2)CO)O)O)O)O)O)O |
| Canonical SMILES | C1=CC(=C(C=C1C=CC(=O)OCC(COC2C(C(C(C(O2)CO)O)O)O)O)O)O |
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